5-[4-(2-chlorobenzoyl)-1-piperazinyl]-2-nitro-N-(1-phenylethyl)aniline

• IUPAC Name: (2-chlorophenyl)-[4-[4-nitro-3-(1-phenylethylamino)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C25H25ClN4O3/c1-18(19-7-3-2-4-8-19)27-23-17-20(11-12-24(23)30(32)33)28-13-15-29(16-14-28)25(31)21-9-5-6-10-22(21)26/h2-12,17-18,27H,13-16H2,1H3
• InChI Key: JSNPFLYQYBNJTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=C(C=CC(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4Cl)[N+](=O)[O-]
• Molecular Formula: C25H25ClN4O3
• Molecular Weight: 464.9 g/mol

Description

5-[4-(2-chlorobenzoyl)-1-piperazinyl]-2-nitro-N-(1-phenylethyl)aniline, commonly known as CNQX, is a synthetic compound that has been widely used in scientific research. It is a potent and selective antagonist of the ionotropic glutamate receptors, particularly the AMPA subtype. CNQX has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

CNQX is a potent and selective antagonist of the ionotropic glutamate receptors, particularly the AMPA subtype. It binds to the receptor and blocks the action of glutamate, a neurotransmitter that is involved in synaptic transmission and plasticity. By blocking the action of glutamate, CNQX inhibits the excitatory synaptic transmission and reduces the activity of the neurons.
Biochemical and Physiological Effects:
CNQX has been shown to have various biochemical and physiological effects. It has been shown to inhibit the induction of long-term potentiation (LTP), a process that is involved in synaptic plasticity and learning. CNQX has also been shown to inhibit the excitotoxicity, a process that leads to neuronal damage and death in various pathological conditions. Additionally, CNQX has been shown to modulate the release of various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

CNQX has several advantages for lab experiments. It is a potent and selective antagonist of the ionotropic glutamate receptors, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes. Additionally, CNQX is relatively stable and can be stored for long periods without significant degradation. However, CNQX also has some limitations. It can be toxic to the cells at high concentrations, which can limit its use in some experiments. Additionally, CNQX can have off-target effects, which can complicate the interpretation of the results.

Future Directions

CNQX has several potential future directions for scientific research. One area of interest is the development of new and more selective antagonists of the ionotropic glutamate receptors. Additionally, CNQX can be used in combination with other compounds to study the complex interactions between different neurotransmitters and receptors. Finally, CNQX can be used to investigate the role of ionotropic glutamate receptors in various pathological conditions, including neurodegenerative diseases and psychiatric disorders.
Conclusion:
CNQX is a potent and selective antagonist of the ionotropic glutamate receptors, particularly the AMPA subtype. It has been extensively used in scientific research to study the role of these receptors in various physiological and pathological processes. CNQX has several advantages for lab experiments, but also has some limitations. Future research on CNQX can lead to the development of new and more selective antagonists of the ionotropic glutamate receptors, as well as a better understanding of the role of these receptors in various pathological conditions.

Scientific Research Applications

CNQX has been extensively used in scientific research to study the role of ionotropic glutamate receptors in various physiological and pathological processes. It has been used to investigate the mechanisms underlying synaptic plasticity, learning, and memory. CNQX has also been used to study the role of glutamate receptors in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.